Cas no 900135-32-2 (1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one)

• Product Name: 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one
• CAS No: 900135-32-2
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 6338827
• PubChem ID: 16417808
• Update Time: 2025-10-30

1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one
• F3236-0045
• 900135-32-2
• 1-[5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-2-methoxy-2-phenylethan-1-one
• 1-[3-(2-hydroxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-methoxy-2-phenylethanone
• AKOS005631870
• 1-(5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)-2-methoxy-2-phenylethanone

• Inchi： 1S/C24H22N2O3/c1-29-23(18-12-6-3-7-13-18)24(28)26-21(19-14-8-9-15-22(19)27)16-20(25-26)17-10-4-2-5-11-17/h2-15,21,23,27H,16H2,1H3
• InChI Key： VQSQHUGMJKHABK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1)C(N1C(C2C=CC=CC=2O)CC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.1Ų

Additional information on 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one

Comprehensive Overview of 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one (CAS No. 900135-32-2)

The compound 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one (CAS No. 900135-32-2) is a structurally intricate organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique pyrazoline core, coupled with hydroxyphenyl and methoxyphenylethanone moieties, makes it a subject of interest for its potential biological activities and synthetic applications. Researchers are particularly intrigued by its possible role in modulating enzymatic pathways and its utility in designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one has surged due to their versatility in drug discovery. This compound's multi-functional groups allow it to interact with diverse biological targets, making it a candidate for studies in anti-inflammatory, antioxidant, and neuroprotective applications. Its CAS No. 900135-32-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one involves sophisticated organic chemistry techniques, including condensation reactions and catalytic hydrogenation. Its structural complexity poses challenges but also opens doors for innovation in synthetic methodologies. Researchers often explore its stereochemistry and conformational stability, which are critical for understanding its reactivity and interactions.

From an industrial perspective, this compound is valued for its potential in high-value chemical intermediates. Its phenolic and ketonic functionalities make it a versatile building block for fine chemicals and specialty materials. Companies engaged in custom synthesis and contract research often highlight its utility in their portfolios, catering to the growing demand for tailor-made molecules in pharmaceuticals and agrochemicals.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 900135-32-2. Scientists are investigating eco-friendly synthesis routes, such as microwave-assisted reactions or biocatalysis, to reduce waste and energy consumption. This aligns with global trends toward sustainable chemistry, a topic frequently searched by professionals and students alike.

In summary, 1-5-(2-hydroxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl-2-methoxy-2-phenylethan-1-one represents a fascinating intersection of organic synthesis, medicinal chemistry, and industrial applications. Its CAS No. 900135-32-2 serves as a gateway to a wealth of scientific literature and ongoing research, underscoring its importance in modern chemistry. As interest in functionalized heterocycles continues to rise, this compound is poised to remain a focal point for innovation and discovery.